Cas no 923002-01-1 (5-Hexen-2-one, 1-[(2,5-dimethylphenyl)sulfonyl]-)
923002-01-1 structure
Product Name:5-Hexen-2-one, 1-[(2,5-dimethylphenyl)sulfonyl]-
CAS No:923002-01-1
MF:C14H18O3S
MW:266.355923175812
CID:739129
PubChem ID:71446083
Update Time:2025-04-19
5-Hexen-2-one, 1-[(2,5-dimethylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- 5-Hexen-2-one, 1-[(2,5-dimethylphenyl)sulfonyl]-
- 1-(2,5-dimethylphenyl)sulfonylhex-5-en-2-one
- 923002-01-1
- DTXSID10854591
- 1-(2,5-Dimethylbenzene-1-sulfonyl)hex-5-en-2-one
-
- Inchi: 1S/C14H18O3S/c1-4-5-6-13(15)10-18(16,17)14-9-11(2)7-8-12(14)3/h4,7-9H,1,5-6,10H2,2-3H3
- InChI Key: NGHQDDNUWVHKMK-UHFFFAOYSA-N
- SMILES: S(CC(CCC=C)=O)(C1C=C(C)C=CC=1C)(=O)=O
Computed Properties
- Exact Mass: 266.09766561g/mol
- Monoisotopic Mass: 266.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 59.6Ų
5-Hexen-2-one, 1-[(2,5-dimethylphenyl)sulfonyl]- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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